Cas no 2147-48-0 (1,2-Benzisothiazol-3(2H)-one,6-chloro-, sodium salt (1:1))

1,2-Benzisothiazol-3(2H)-one,6-chloro-, sodium salt (1:1) structure
2147-48-0 structure
Product Name:1,2-Benzisothiazol-3(2H)-one,6-chloro-, sodium salt (1:1)
CAS No:2147-48-0
MF:C7H3ClNNaOS
MW:207.612590074539
CID:285486
PubChem ID:23715657
Update Time:2025-04-19

1,2-Benzisothiazol-3(2H)-one,6-chloro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisothiazol-3(2H)-one,6-chloro-, sodium salt (1:1)
    • sodium,6-chloro-1,2-benzothiazol-2-id-3-one
    • DTXSID90175751
    • Ticlatone sodium
    • UNII-0E92SM612C
    • Q27236671
    • 1,2-BENZISOTHIAZOL-3(2H)-ONE, 6-CHLORO-, SODIUM SALT (1:1)
    • 6-Chlorobenzisothiazolone sodium
    • 6-Chloro-1,2-benzisothiazolin-3-one sodium salt
    • 2147-48-0
    • 0E92SM612C
    • FER-1443 sodium
    • 1,2-Benzisothiazolin-3-one, 6-chloro-, sodium salt
    • Inchi: 1S/C7H4ClNOS.Na/c8-4-1-2-5-6(3-4)11-9-7(5)10;/h1-3H,(H,9,10);/q;+1/p-1
    • InChI Key: FPDMLKZLQNYOAX-UHFFFAOYSA-M
    • SMILES: ClC1C=CC2C([N-]SC=2C=1)=O.[Na+]

Computed Properties

  • Exact Mass: 206.95229
  • Monoisotopic Mass: 206.952157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 192
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Boiling Point: 244.5°C at 760 mmHg
  • Flash Point: 101.7°C
  • PSA: 35.95
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